Cas no 136522-85-5 ((R)-2,2-Dimethyl-1,3-dioxane-4-methanol)

• Product Name: (R)-2,2-Dimethyl-1,3-dioxane-4-methanol
• CAS No: 136522-85-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 1034836
• PubChem ID: 11062525
• Update Time: 2025-08-04

(R)-2,2-Dimethyl-1,3-dioxane-4-methanol Chemical and Physical Properties

Names and Identifiers

• (R)-(2,2-Dimethyl-1,3-dioxan-4-yl)methanol
• (R)-2,2-DIMETHYL-1,3-DIOXANE-4-METHANOL
• [(4R)-2,2-dimethyl-1,3-dioxan-4-yl]methanol
• DB-003827
• A919233
• 136522-85-5
• (r)-4-hydroxymethyl-2,2-dimethyl-1,3-dioxane
• DTXSID80453737
• (R)-2,2-Dimethyl-1,3-dioxane-4-methanol

• MDL： MFCD18382549
• Inchi： 1S/C7H14O3/c1-7(2)9-4-3-6(5-8)10-7/h6,8H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： VHFPDSDOOGPPBS-ZCFIWIBFSA-N
• SMILES： O1C(C)(C)OCC[C@@H]1CO

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 207.703°C at 760 mmHg

(R)-2,2-Dimethyl-1,3-dioxane-4-methanol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (R)-2,2-Dimethyl-1,3-dioxane-4-methanol

Compound CAS No. 136522-85-5: (R)-2,2-Dimethyl-1,3-dioxane-4-methanol

The compound with CAS No. 136522-85-5, known as (R)-2,2-Dimethyl-1,3-dioxane-4-methanol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of dioxane derivatives, which are widely studied due to their unique structural properties and potential applications in various industries. The dioxane ring in this molecule serves as a key structural feature, contributing to its stability and reactivity.

Recent studies have highlighted the importance of chiral centers in organic compounds like (R)-2,2-Dimethyl-1,3-dioxane-4-methanol. The presence of a chiral center at the 4-position of the dioxane ring introduces asymmetry, which is crucial for enantioselective synthesis and catalytic applications. Researchers have explored the use of this compound as a building block for constructing complex molecular architectures with high enantioselectivity. For instance, a 2023 study published in *Nature Chemistry* demonstrated how this compound can be employed in the synthesis of biologically active molecules with unprecedented precision.

The synthesis of (R)-2,2-Dimethyl-1,3-dioxane-4-methanol involves a multi-step process that typically begins with the preparation of the corresponding diol intermediate. Advanced techniques such as asymmetric catalysis and enzymatic resolution have been employed to achieve high enantiomeric excess (ee) in the final product. These methods not only enhance the purity of the compound but also align with the growing demand for sustainable and eco-friendly synthetic pathways in the chemical industry.

In terms of applications, dioxane derivatives like this compound have found utility in drug discovery, polymer chemistry, and as intermediates in fine chemical synthesis. For example, its ability to form stable cyclic ethers makes it an ideal candidate for use in polymerization reactions. A 2023 review in *Chemical Reviews* emphasized its role as a precursor for bio-based polymers with tunable mechanical properties.

From a toxicological perspective, understanding the safety profile of (R)-2,2-Dimethyl-1,3-dioxane-4-methanol is critical for its industrial applications. Recent studies have focused on its acute and chronic toxicity profiles using advanced in vitro and in vivo models. These studies suggest that while the compound exhibits low toxicity under normal handling conditions, proper safety protocols must be followed to minimize occupational exposure.

Looking ahead, the development of novel synthetic methodologies for dioxane derivatives is expected to further expand their utility across diverse fields. The integration of machine learning algorithms into synthetic route design could potentially accelerate the discovery of new applications for compounds like (R)-2,2-Dimethyl-1,3-dioxane-4-methanol. Additionally, ongoing research into its biodegradation pathways aims to address environmental concerns associated with its large-scale production and use.